Cas no 2219371-68-1 (2-propyl-1,3-thiazol-5-amine dihydrochloride)

• Product Name: 2-propyl-1,3-thiazol-5-amine dihydrochloride
• CAS No: 2219371-68-1
• MF: C₆H₁₁ClN₂S
• MW: 178.682938814163
• CID: 5164621
• PubChem ID: 137952064
• Update Time: 2025-10-29

2-propyl-1,3-thiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1,3-thiazol-5-amine dihydrochloride

• Inchi： 1S/C6H10N2S.ClH/c1-2-3-6-8-4-5(7)9-6;/h4H,2-3,7H2,1H3;1H
• InChI Key： ROAUJEXESGBJLG-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(N)S1)CC.Cl

Additional information on 2-propyl-1,3-thiazol-5-amine dihydrochloride

Introduction to 2-propyl-1,3-thiazol-5-amine dihydrochloride (CAS No. 2219371-68-1)

2-propyl-1,3-thiazol-5-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2219371-68-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The compound belongs to the thiazole family, a class of heterocycles widely recognized for their broad spectrum of pharmacological properties.

The structural framework of 2-propyl-1,3-thiazol-5-amine dihydrochloride consists of a thiazole ring system substituted with a propyl group at the 2-position and an amine functional group at the 5-position, with the salt form being the dihydrochloride. This configuration imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its potential to engage in hydrogen bonding and coordinate with metal ions, features that are often exploited in drug design.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy across various therapeutic domains. Studies have highlighted the antimicrobial, anti-inflammatory, antitumor, and anti-viral properties of compounds within this class. Specifically, 2-propyl-1,3-thiazol-5-amine dihydrochloride has been investigated for its potential role in modulating biological pathways associated with these conditions. The amine group at the 5-position serves as a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored pharmacokinetic profiles.

One of the most compelling aspects of 2-propyl-1,3-thiazol-5-amine dihydrochloride is its mechanism of action, which appears to involve interactions with key enzymes and receptors implicated in disease progression. Preliminary in vitro studies have suggested that this compound may inhibit certain kinases and transcription factors, thereby disrupting signaling cascades that contribute to pathological states. These findings align with the broader trend in drug development toward targeting molecular pathways rather than just symptoms.

The synthesis of 2-propyl-1,3-thiazol-5-amine dihydrochloride represents a testament to the advancements in synthetic organic chemistry. The preparation typically involves multi-step reactions starting from readily available precursors such as propyl halides and thiazole derivatives. The introduction of the amine functionality followed by salt formation ensures stability and solubility characteristics that are favorable for both laboratory research and potential clinical applications. The efficiency and scalability of these synthetic routes are crucial factors that determine the compound's viability for industrial-scale production.

From a pharmacological perspective, the dihydrochloride salt form of 2-propyl-1,3-thiazol-5-amine dihydrochloride offers several advantages over its free base counterpart. The salt form enhances solubility in aqueous media, facilitating formulation into injectable solutions or oral dosage forms. Additionally, it provides better crystalline stability, which is essential for maintaining product integrity during storage and transportation. These attributes make it an attractive candidate for further preclinical and clinical development.

The investigation into 2-propyl-1,3-thiazol-5-amine dihydrochloride has not been without challenges. Like many pharmacologically active compounds, optimizing its pharmacokinetic properties—such as bioavailability, metabolic stability, and toxicity profile—has required considerable effort. However, recent advances in computational chemistry have enabled researchers to predict and modulate these properties more efficiently than ever before. Molecular modeling studies have identified key structural features that can enhance binding affinity while minimizing off-target effects.

Another area of active research involves exploring the role of 2-propyl-1,3-thiazol-5-amine dihydrochloride in modulating immune responses. Thiazole derivatives have shown promise as immunomodulators due to their ability to influence cytokine production and cell signaling pathways involved in inflammation and immunity. Given the growing recognition of dysregulated immune responses in conditions such as autoimmune diseases and chronic infections, this avenue of investigation holds significant therapeutic potential.

The future prospects for 2-propyl-1,3-thiazol-5-amine dihydrochloride are promising but contingent upon successful translation from preclinical findings to clinical efficacy. Ongoing studies are aimed at elucidating its precise mechanism of action through both biochemical assays and animal models. These efforts will provide a more comprehensive understanding of its therapeutic potential and help guide future drug development strategies.

In conclusion,2-propyl-1,3-thiazol-5-aminedihydrochloride (CAS No. 2219371-68-1) stands as a notable compound within pharmaceutical chemistry due to its structural complexity and diverse biological activities. Its investigation underscores the importance of heterocyclic compounds in drug discovery and highlights the need for continued research into novel molecular entities with therapeutic promise.